4-Nitro-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-benzamide

• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 4-nitro-N-(1,2,3,4-tetrahydronaphthalen-1-yl)benzamide
• InChI: InChI=1S/C17H16N2O3/c20-17(13-8-10-14(11-9-13)19(21)22)18-16-7-3-5-12-4-1-2-6-15(12)16/h1-2,4,6,8-11,16H,3,5,7H2,(H,18,20)
• InChI Key: IRICJGWSFQWTSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-Nitro-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-benzamide is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 18.9 g of 4-nitrobenzoyl chloride in 100 ml of tetrahydrofuran was added rapidly to a solution of 10.0 g of 1,2,3,4-tetrahydro-1-naphthylamine in 200 ml of tetrahydrofuran and 180 ml of 20% aqueous potassium carbonate. The reaction mixture was stirred vigorously and heated at reflux for 2 hours. After cooling, the layers were separated and the aqueous layer was extracted with ethyl acetate. The combined organic portions were washed with water, 1N hydrochloric acid, water, and a saturated sodium chloride solution, dried over sodium sulfate, and concentrated in vacuo. The resulting solid was recrystallized from benzene to afford the title intermediate in 90% yield as a colorless solid, m.p. 156°-157° C.